methyl 1-(1,3-benzodioxol-5-ylmethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• IUPAC Name: methyl 1-(1,3-benzodioxol-5-ylmethyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• InChI: InChI=1S/C15H15NO5/c1-9-11(15(18)19-2)6-14(17)16(9)7-10-3-4-12-13(5-10)21-8-20-12/h3-5H,6-8H2,1-2H3
• InChI Key: HKIPTMWKVNYUTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(=O)N1CC2=CC3=C(C=C2)OCO3)C(=O)OC
• Molecular Formula: C15H15NO5
• Molecular Weight: 289.28 g/mol

Description

Methyl 1-(1,3-benzodioxol-5-ylmethyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C15H15NO5 and its molecular weight is 289.287. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial Properties : Research on methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives showcased interesting antibacterial activity against various strains, including A. baumannii and M. tuberculosis H37Rv, indicating these structures could serve as starting points for developing new antimycobacterial agents Nural et al., 2018.

• Drug-likeness Prediction : A study synthesized a library of 2-substituted-1-(2-(5-((5-5-benzoyl-1H-benzo[d][1,2,3]triazole-1-yl)methyl)-2-thioxo-1,3,4-oxadiazol-3(2H)-yl) acetamido)-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylic acids, finding that the compounds showed good to moderate activity against bacterial strains and exhibited excellent drug-likeness properties Pandya et al., 2019.

Synthesis and Chemical Properties

• Synthesis Techniques : The synthesis of pyrrole derivatives, including those structurally related to the compound of interest, involves various techniques such as cyclization reactions and the formation of dihydropyrrolone conjugates. These methods highlight the compound's relevance in organic synthesis and potential applications in drug development Pandya et al., 2019.

• Crystal Structure Analysis : The crystal structure determination of related functionalized pyrroles provides insights into the molecular architecture and potential interactions of these compounds, which could influence their biological activity and drug design applications Silva et al., 2012.